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Compound of Interest

Compound Name: Furoyl-leucine

Cat. No.: B10760654 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical compounds is a cornerstone of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the safe disposal of

Furoyl-leucine, a specialized N-acyl amino acid. While a specific Safety Data Sheet (SDS) for

Furoyl-leucine is not readily available in public databases, this document compiles relevant

chemical properties and general best practices for chemical waste disposal to ensure

operational safety.

Chemical and Physical Properties
A summary of the known quantitative data for Furoyl-leucine is presented below. This

information is crucial for understanding the compound's behavior and potential interactions.

Property Value Source

Molecular Formula C11H15NO4 PubChem[1]

Molecular Weight 225.24 g/mol PubChem[1]

IUPAC Name

(2S)-2-(furan-2-

carbonylamino)-4-

methylpentanoic acid

PubChem[1]

It is important to note that comprehensive toxicological and ecological data for Furoyl-leucine
has not been thoroughly investigated.[2][3] Therefore, it is prudent to handle this compound
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with the care afforded to chemicals with unknown hazards.

Standard Disposal Procedures for Furoyl-leucine
The following procedures are based on general guidelines for the disposal of non-hazardous or

low-hazard chemical waste in a laboratory setting. Always consult your institution's specific

waste management protocols and local regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling Furoyl-leucine for disposal, ensure you are wearing appropriate PPE:

Safety goggles or glasses

Lab coat

Chemically resistant gloves (e.g., nitrile)

Step 2: Waste Characterization

While L-leucine is generally considered non-hazardous, the introduction of the furoyl group

may alter its properties.[2][4][5][6] Given the lack of specific hazard data for Furoyl-leucine, it

should be treated as a chemical waste product. Do not dispose of it down the drain or in

regular trash.

Step 3: Waste Segregation and Containment

Original Container: Whenever possible, leave the Furoyl-leucine in its original container.[2]

Labeling: Ensure the container is clearly labeled with the full chemical name: "Furoyl-
leucine".

Segregation: Store the waste container with other non-halogenated organic solids, away

from strong oxidizing agents, acids, and bases.[4][6]

Step 4: Arranging for Disposal
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Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

primary contact for chemical waste disposal. Provide them with the chemical name and

quantity to be disposed of.

Licensed Disposal Company: The EHS department will typically arrange for the collection of

the waste by a licensed chemical waste disposal company.[3]

Step 5: Spill Management

In the event of a spill:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.

Containment: For a solid spill, carefully sweep up the material to avoid creating dust.[3]

Place the spilled material into a sealed container for disposal.

Decontamination: Clean the spill area with soap and water.

Report: Report the spill to your laboratory supervisor and EHS department.

Disposal Decision Workflow
The following diagram illustrates the logical steps to follow when disposing of Furoyl-leucine.

Furoyl-leucine Disposal Decision Workflow

By adhering to these procedures and consulting with your institution's safety professionals, you

can ensure the safe and compliant disposal of Furoyl-leucine, thereby protecting yourself,

your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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